Cas no 94905-44-9 (N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 94905-44-9
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 5455203
• PubChem ID: 724193
• Update Time: 2025-06-25

N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-(2,5-dimethylphenyl)-2-oxo-
• N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C18H15NO3/c1-11-7-8-12(2)15(9-11)19-17(20)14-10-13-5-3-4-6-16(13)22-18(14)21/h3-10H,1-2H3,(H,19,20)
• InChI Key： YKWNUQSPFVLGFM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=CC(C)=CC=C1C)=O

Additional information on N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 94905-44-9)

N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 94905-44-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its chromene core and amide functional group, has garnered attention due to its potential applications in pharmaceutical development and material science. The structural features of this compound contribute to its unique chemical properties, making it a valuable subject of study for researchers exploring novel synthetic pathways and biological activities.

The chromene scaffold, a six-membered lactone ring fused to a benzene ring, is well-known for its presence in various natural products and bioactive molecules. In particular, derivatives of chromene have been investigated for their antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of substituents such as 2,5-dimethylphenyl into the chromene structure can modulate its electronic and steric properties, thereby influencing its biological activity. The amide group at the 3-position further enhances the molecule's potential for further functionalization, opening up avenues for the development of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological potential of chromene derivatives. Research has demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that certain chromene-based molecules exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The amide functionality in N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide suggests that it may be capable of modulating such enzymatic activities, making it a promising candidate for further investigation.

The synthesis of N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions that highlight the complexity and precision required in medicinal chemistry. The chromene core is typically synthesized through cyclization reactions, while the amide group is introduced via condensation reactions with appropriate carboxylic acid derivatives. The presence of the 2,5-dimethylphenyl substituent requires careful consideration during synthesis to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution pattern on the aromatic ring.

The chemical properties of N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, including its solubility, stability, and reactivity, are critical factors that determine its suitability for various applications. Solubility studies have shown that this compound exhibits moderate solubility in organic solvents commonly used in pharmaceutical formulations. This property is essential for its potential use in drug delivery systems and formulation development. Additionally, stability studies under different conditions (e.g., temperature, pH) provide insights into its shelf life and storage requirements.

Biological activity assays have been conducted to evaluate the potential therapeutic effects of N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide. These studies have focused on its interaction with target proteins and enzymes relevant to human health. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Furthermore, its ability to cross cell membranes makes it a candidate for developing small-molecule drugs that can reach intracellular targets effectively.

The structural diversity offered by N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide also makes it a valuable scaffold for drug discovery programs. By modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored biological activities. This approach leverages computational modeling and high-throughput screening techniques to identify lead compounds with enhanced efficacy and reduced toxicity.

In conclusion, N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 94905-44-9)